1-Benzhydryl-3-(2-(furan-3-yl)-2-hydroxyethyl)urea

• IUPAC Name: 1-benzhydryl-3-[2-(furan-3-yl)-2-hydroxyethyl]urea
• InChI: InChI=1S/C20H20N2O3/c23-18(17-11-12-25-14-17)13-21-20(24)22-19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-12,14,18-19,23H,13H2,(H2,21,22,24)
• InChI Key: ZZUUURNZTBYPRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)NCC(C3=COC=C3)O
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol
• CAS No.: 1396766-39-4

Description

1-Benzhydryl-3-(2-(furan-3-yl)-2-hydroxyethyl)urea is a useful research compound. Its molecular formula is C20H20N2O3 and its molecular weight is 336.391. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radical-Scavenging Activity

Compounds containing furan units, such as urceolatin isolated from marine red algae, have shown significant radical-scavenging activity. This suggests potential applications in antioxidant therapies or materials (Ke Li et al., 2008).

Enzyme Inhibition

Certain furan derivatives have been synthesized and evaluated for their enzyme inhibitory activities, such as 5-lipoxygenase inhibition, indicating potential therapeutic applications in diseases where enzyme modulation is beneficial (K. Ohemeng et al., 1994).

Acetylcholinesterase Inhibition

Flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, designed to optimize spacer length and conformational flexibility, have been assessed for antiacetylcholinesterase activity. This points to potential use in treating neurodegenerative diseases like Alzheimer’s (J. Vidaluc et al., 1995).

DNA Interaction

Studies on Schiff bases containing urea groups have investigated their interaction with DNA, revealing that these compounds can bind to DNA in an intercalative mode. This property could be harnessed in the design of novel therapeutics or in biotechnological applications (D. Ajloo et al., 2015).

Organic Synthesis

Research has also explored the synthesis of furan derivatives from functionalized nitroalkanes, indicating the value of these compounds in organic synthesis and potentially in pharmaceutical development (A. Palmieri et al., 2010).